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Compound of Interest

Compound Name: Ethyl-thiazol-2-YL-amine

Cat. No.: B081599

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Ethyl-thiazol-
2-YL-amine (CAS No. 13472-75-8), also known as N-Ethyl-1,3-thiazol-2-amine. The
information presented is intended for use by trained professionals in a laboratory or drug
development setting.

Chemical Identification and Physical Properties

Ethyl-thiazol-2-YL-amine is a substituted thiazole derivative. Its fundamental properties are
summarized in the table below.
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Property Value

Reference

Chemical Name

N-Ethyl-1,3-thiazol-2-amine

[1]

CAS Number 13472-75-8 [1]
Molecular Formula CsHsN2S [2]
Molecular Weight 128.20 g/mol [2]
Appearance Not specified

Melting Point 52.5-53.5°C

Boiling Point 191.4+23.0 °C (Predicted)

Density 1.185+0.06 g/cm3 (Predicted)

Hazard Identification and Classification

Ethyl-thiazol-2-YL-amine is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]

o - H312: Harmful in contact with
Acute Toxicity, Dermal Not specified ]

skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]
Serious Eye Damage/Eye H318: Causes serious eye
Irritation damage[1]
Acute Toxicity, Inhalation Not specified H332: Harmful if inhaled

Specific Target Organ Toxicity -
Single Exposure (Respiratory 3

tract irritation)

H335: May cause respiratory
irritation

Signal Word: Danger
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Hazard Pictograms:

GHS Hazard Pictograms

Toxicological Information

Detailed quantitative toxicological data for Ethyl-thiazol-2-YL-amine is not readily available in
the public domain. The hazard classifications indicate that the substance is harmful if
swallowed, inhaled, or in contact with skin, and can cause severe eye damage and skin and
respiratory irritation.[1]

Handling and Storage
4.1. Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
dust or vapors.

o Ensure that eyewash stations and safety showers are readily accessible.

4.2. Personal Protective Equipment (PPE):

Protection Type Recommendation

Eye/Face Protection Wear chemical safety goggles or a face shield.

Wear impervious gloves (e.qg., nitrile rubber) and
Skin Protection a lab coat. Change gloves frequently and after

contact with the substance.

If working outside of a fume hood or if
) ) dust/vapors are generated, use a NIOSH-
Respiratory Protection ] ) ]
approved respirator with an appropriate

cartridge.

4.3. General Hygiene:

e Avoid contact with skin, eyes, and clothing.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b081599?utm_src=pdf-body
https://file.chemscene.com/pdf/UsaMSDS/MSDSUSACS-0308380.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

e Do not eat, drink, or smoke in areas where the chemical is handled.

e Wash hands thoroughly after handling.

4.4, Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.

» Keep away from incompatible materials such as strong oxidizing agents.

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[3]

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.[3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.[3]

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (see Section 4.2). Avoid breathing dust or vapors.
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Sweep up and shovel into a suitable container for disposal. Avoid
creating dust. Ventilate the area and wash the spill site after material pickup is complete.

Experimental Protocols

While a specific, detailed synthesis protocol for N-Ethyl-1,3-thiazol-2-amine was not found in
the surveyed literature, a general and widely used method for the synthesis of N-substituted-2-
aminothiazoles is the Hantzsch thiazole synthesis. This reaction typically involves the
condensation of an a-haloketone with a thiourea derivative.

General Procedure for the Synthesis of N-substituted-4-arylthiazol-2-amines:[4]

e Reactants:

o

Substituted N-ethylthiourea (1 equivalent)

Substituted a-bromoacetophenone (1 equivalent)

[¢]

[¢]

Base (e.g., potassium carbonate, 1 equivalent)

o

Solvent (e.g., Dimethylformamide - DMF)

e Procedure: a. In a round-bottom flask, combine the substituted N-ethylthiourea, the
substituted a-bromoacetophenone, and the base in the solvent. b. Reflux the reaction
mixture for a specified time (typically monitored by Thin Layer Chromatography - TLC). c.
After the reaction is complete, concentrate the mixture under reduced pressure. d. Wash the
residue with water. e. Recrystallize the crude product from a suitable solvent (e.g., ethanol)
to obtain the purified N-substituted-4-arylthiazol-2-amine.

Logical Workflow for Safe Handling and Experimentation:
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Preparation

Conduct Risk Assessment

;

Review Safety Data Sheet

;

Gather Appropriate PPE

Handling
y

Work in Fume Hood

;

Weigh Chemical

;

Perform Reaction/Experiment

Cleanup viz Storage

Quench Reaction

;

Dispose of Waste Properly

;

Clean Glassware

;

Store Chemical Securely

Click to download full resolution via product page

Experimental Workflow for Ethyl-thiazol-2-YL-amine
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Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Chemical waste should be handled by a licensed professional
waste disposal service.

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a comprehensive Safety Data Sheet (SDS). Users should always consult the SDS for the
most current and complete safety information before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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